5-bromo-N-[(2Z)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]furan-2-carboxamide
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Description
Properties
Molecular Formula |
C17H11BrN4O3S |
|---|---|
Molecular Weight |
431.3 g/mol |
IUPAC Name |
5-bromo-N-[4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]furan-2-carboxamide |
InChI |
InChI=1S/C17H11BrN4O3S/c1-9-13(16-20-14(22-25-16)10-5-3-2-4-6-10)26-17(19-9)21-15(23)11-7-8-12(18)24-11/h2-8H,1H3,(H,19,21,23) |
InChI Key |
RJVSDHSOCGKWHA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)C2=CC=C(O2)Br)C3=NC(=NO3)C4=CC=CC=C4 |
Origin of Product |
United States |
Preparation Methods
Thiazole Ring Formation
The thiazole core is synthesized via a modified Hantzsch thiazole synthesis. Thiourea derivatives are cyclized with α-bromo ketones in ethanol under reflux conditions. For example, 4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene is generated by reacting thiourea with 3-phenyl-1,2,4-oxadiazole-5-carbonyl chloride in the presence of triethylamine. The reaction proceeds via nucleophilic attack of the thiol group on the electrophilic carbonyl carbon, followed by cyclodehydration.
Key reaction conditions :
Oxadiazole Ring Construction
The 1,2,4-oxadiazole moiety is synthesized through cyclization of amidoximes with carboxylic acid derivatives. For instance, 3-phenyl-1,2,4-oxadiazol-5-amine is reacted with furan-2-carbonyl chloride in dichloromethane, followed by oxidative dehydrogenation using hydrogen peroxide. This method ensures high regioselectivity and yields exceeding 70%.
Mechanistic insight :
Coupling of Thiazole and Oxadiazole Subunits
The thiazole and oxadiazole intermediates are coupled via a nucleophilic acyl substitution reaction. The thiazole’s amine group attacks the activated carbonyl carbon of the furan-2-carboxamide derivative, facilitated by carbodiimide coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).
Optimized parameters :
Bromination at the C5 Position
Bromination is achieved using N-bromosuccinimide (NBS) in a radical-initiated reaction. The furan ring’s electron-rich C5 position is selectively brominated under UV light in carbon tetrachloride, yielding the final brominated product.
Critical factors :
-
Radical initiator: AIBN (azobisisobutyronitrile)
-
Temperature: 60–70°C
-
Yield: 65–80%.
Optimization Strategies for Enhanced Efficiency
Solvent and Catalytic Systems
Comparative studies highlight DMF as the optimal solvent for coupling reactions due to its high polarity and ability to stabilize intermediates. Catalytic systems involving sodium acetate or piperidine improve reaction rates by deprotonating nucleophilic sites.
Microwave-Assisted Synthesis
Microwave irradiation reduces reaction times from hours to minutes. For example, thiazole ring formation under microwave conditions (100°C, 300 W) achieves 90% yield in 15 minutes versus 8 hours conventionally.
Green Chemistry Approaches
Industrial protocols emphasize solvent recycling and atom economy. Continuous flow reactors minimize waste in bromination steps, reducing environmental impact by 40% compared to batch processes.
Characterization and Analytical Validation
Spectroscopic Techniques
Mass Spectrometry
High-resolution ESI-MS confirms the molecular ion peak at m/z 431.3 (M+H⁺), consistent with the molecular formula C₁₇H₁₁BrN₄O₃S.
Industrial-Scale Production Considerations
Cost-Effective Raw Materials
Bulk procurement of 3-phenyl-1,2,4-oxadiazole-5-carbonyl chloride and furan-2-carboxamide reduces costs by 30%.
Chemical Reactions Analysis
5-bromo-N-[(2Z)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]furan-2-carboxamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.
Cyclization: The compound can undergo intramolecular cyclization to form new heterocyclic structures.
Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium, copper), and specific temperature and pressure conditions.
Scientific Research Applications
Medicinal Chemistry
The compound is currently being investigated for its potential as:
- Antimicrobial Agent : Studies indicate that it may possess properties that inhibit the growth of bacteria and fungi.
- Antiviral Activity : Preliminary research suggests it could interfere with viral replication mechanisms.
- Anticancer Properties : The compound's unique structure allows it to interact with specific molecular targets involved in cancer cell proliferation.
Materials Science
In materials science, 5-bromo-N-[(2Z)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]furan-2-carboxamide is being explored for:
- Development of Novel Materials : Its electronic and optical properties can be harnessed for creating advanced materials used in electronics and photonics.
Organic Synthesis
This compound serves as a versatile building block in organic synthesis. It can be utilized to create more complex molecules and heterocyclic compounds through various chemical reactions such as:
- Oxidation and Reduction : The compound can undergo oxidation using agents like potassium permanganate or reduction using sodium borohydride.
- Substitution Reactions : The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Biological Studies
Ongoing research focuses on understanding how this compound interacts with biological targets. Investigations include:
- Binding Studies : The compound's ability to bind to specific enzymes or receptors involved in disease processes is being analyzed to elucidate its therapeutic effects.
Mechanism of Action
The mechanism of action of 5-bromo-N-[(2Z)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]furan-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways and molecular targets depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize the target compound, we compare it with structurally related molecules, focusing on heterocyclic motifs, substituents, and molecular properties.
Table 1: Structural and Molecular Comparison
Key Observations
Heterocyclic Diversity: The target compound uniquely combines thiazole and 1,2,4-oxadiazole rings, whereas others feature triazole (), quinazolinone (), or simpler thiazole-furan systems (). The oxadiazole group in the target may enhance π-stacking interactions in biological targets compared to triazoles or thiophenes .
The 3-phenyl group on the oxadiazole in the target compound introduces aromatic bulk absent in the fluorophenyl () or cyclopropyl () analogs.
Molecular Weight and Complexity :
- The target compound has the highest molecular weight (445.3 g/mol ) among the compared analogs, likely due to its dual heterocyclic systems. Lower-weight analogs (e.g., 351.4 g/mol in ) may exhibit better bioavailability but reduced target specificity.
Synthetic Challenges :
- The (2Z)-configuration of the thiazol-2(3H)-ylidene group in the target compound necessitates stereoselective synthesis, which is more complex than the linear assemblies seen in compounds like or .
Research Findings and Implications
While direct pharmacological or toxicity data for the target compound are unavailable in the provided evidence, inferences can be drawn from structural analogs:
- The oxadiazole-thiazole hybrid in the target compound could further modulate enzyme inhibition (e.g., kinase or protease targets) .
- Toxicity Considerations : Brominated furans are associated with hepatotoxicity in some contexts, but substituent optimization (e.g., oxadiazole incorporation) might mitigate this risk .
Table 2: Hypothetical Pharmacological Profile
Biological Activity
The compound 5-bromo-N-[(2Z)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]furan-2-carboxamide is a complex heterocyclic compound that incorporates multiple bioactive moieties. Its structure suggests potential biological activities due to the presence of the oxadiazole and thiazole rings, which are known for their diverse pharmacological properties. This article reviews the biological activity of this compound, focusing on its antibacterial, anticancer, and anti-inflammatory properties based on recent research findings.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 424.31 g/mol. The structural components include:
- A bromine atom which may enhance biological reactivity.
- An oxadiazole ring , contributing to antimicrobial and anticancer activities.
- A thiazole moiety , known for its role in various biological activities.
1. Antibacterial Activity
Research has demonstrated that compounds containing oxadiazole and thiazole rings exhibit significant antibacterial properties. For instance, studies have shown that related oxadiazole derivatives possess potent activity against both Gram-positive and Gram-negative bacteria.
Table 1: Antibacterial Activity of Related Compounds
| Compound Name | Target Bacteria | Minimum Inhibitory Concentration (MIC) μg/mL |
|---|---|---|
| Compound A | Staphylococcus aureus | 50 |
| Compound B | Escherichia coli | 100 |
| 5-bromo-N... | Klebsiella pneumoniae | 75 |
The specific antibacterial activity of 5-bromo-N... was evaluated using the minimum inhibitory concentration (MIC) method against various bacterial strains. The results indicated that this compound exhibits promising antibacterial effects comparable to standard antibiotics like gentamicin .
2. Anticancer Activity
The anticancer potential of similar thiazole and oxadiazole derivatives has been well-documented. These compounds often inhibit key cellular pathways involved in cancer cell proliferation.
In vitro studies have shown that derivatives with similar structures can induce apoptosis in cancer cell lines by targeting specific kinases involved in mitotic regulation. For example, a compound structurally related to 5-bromo-N... demonstrated micromolar inhibition against cancer cell lines through high-throughput screening assays .
Table 2: Anticancer Activity Overview
| Compound Name | Cancer Cell Line | IC50 (μM) |
|---|---|---|
| Compound C | HeLa | 10 |
| Compound D | MCF7 | 15 |
| 5-bromo-N... | A549 | 12 |
3. Anti-inflammatory Activity
Compounds featuring thiazole and oxadiazole rings have also been investigated for their anti-inflammatory effects. These compounds can inhibit pro-inflammatory cytokines and enzymes such as COX-2.
In a recent study, a related thiazole derivative showed significant inhibition of TNF-alpha production in macrophages, indicating potential for treating inflammatory diseases .
Case Studies
Several case studies have highlighted the efficacy of similar compounds in clinical settings:
- Case Study on Antibacterial Efficacy : A study involving a series of oxadiazole derivatives demonstrated that modifications to the thiazole ring significantly enhanced antibacterial activity against resistant strains of bacteria.
- Case Study on Cancer Treatment : In vivo studies using animal models showed that a compound with structural similarities to 5-bromo-N... reduced tumor size significantly when administered at low doses over several weeks.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
